Cas no 24634-61-5 (Potassium sorbate)

• Product Name: Potassium sorbate
• CAS No: 24634-61-5
• MF: C₆H₇KO₂
• MW: 150.216882944107
• MDL: MFCD00016546
• CID: 52550
• PubChem ID: 24862106
• Update Time: 2025-08-07

Potassium sorbate Chemical and Physical Properties

Names and Identifiers

• Potassium sorbate
• 2,4-Hexadienoic acid, potassium salt, (E,E)-
• potassium (E,E)-hexa-2,4-dienoate
• (E,E)-hexadienoic acid, potassium salt
• Potassium sarbate
• 2,4-potassium hexadienoic acid
• 2,4-Hexadienoic acid potassium salt
• 2,4-Potassium Sorbate
• potassium (2E,4E)-hexa-2,4-dienoate
• potassium (2Z,4Z)-hexa-2,4-dienoate
• Potassium Sorbate [for Biochemical Research]
• POTASSIUM SORBATE(P)
• 2,4-Hexadienoic acid potassium salt,Sorbic acid potassium salt
• e202
• LiquidPotassiumSorbate
• POLYPHYLLIN F (RG)
• Potassium 2,4-hexadienoate,Sorbic acid potassium salt
• PotassiuM Sorbate (AS)
• potassium sorbinate
• potassium trans,trans-hexa-2,4-dienoate
• potassiumsorbate(e)
• SORBIC ACID K SALT
• SORBIC ACID POTASSIUM
• Sorbic acid potassium salt
• trans,trans-2,4-Hexadienoic acid potassium salt
• Potassium 2,4-Hexadienoate
• 山梨酸钾
• Sorbistat-K
• Sorbistat potassium
• Potassium (E,E)-sorbate
• BB Powder
• Sorbistat-potassium
• Potassium sorbate (E)
• Caswell No. 701C
• Potassium Sorbate [USAN]
• Potassium (E,E)-2,4-hexadienoate
• Sorbic acid, potassium salt
• FEMA No. 2921
• Potassium sorbate [NF]
• 2,4-Hexadienoic acid, p
• POTASSIUM SORBATE

• MDL： MFCD00016546
• Inchi： 1S/C6H8O2.K/c1-2-3-4-5-6(7)8;/h2-5H,1H3,(H,7,8);/q;+1/p-1/b3-2+,5-4+;
• InChI Key： CHHHXKFHOYLYRE-STWYSWDKSA-M
• SMILES： [K+].[O-]C(/C=C/C=C/C)=O

Computed Properties

• Exact Mass: 150.00800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: White scaly crystals, odorless or slightly odorous
• Density: 1,361 g/cm3
• Melting Point: 270ºC
• PH: 7.8 (H2O, 20.1℃)
• Solubility: H2O: 1 M at 20 °C, clear, colorless to faintly yellow
• Water Partition Coefficient: 58.2G/100ML(20ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 40.13000
• LogP: -0.13140
• Merck: 7671
• FEMA: 2921
• Solubility: Soluble in water, slightly soluble in ethanol and propylene glycol

Potassium sorbate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：WG2170000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：room temp
• Risk Phrases：R36/37/38